Cas no 2320681-43-2 (1-[(4-chlorophenyl)methyl]-3-({6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)urea)
1-[(4-chlorophenyl)methyl]-3-({6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)urea Chemical and Physical Properties
Names and Identifiers
-
- 1-[(4-chlorophenyl)methyl]-3-({6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)urea
- AKOS032733165
- 2320681-43-2
- 1-(4-chlorobenzyl)-3-((6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)urea
- F6524-5601
- 1-[(4-chlorophenyl)methyl]-3-[(6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]urea
-
- Inchi: 1S/C15H15ClN6O2/c1-24-14-7-6-12-19-20-13(22(12)21-14)9-18-15(23)17-8-10-2-4-11(16)5-3-10/h2-7H,8-9H2,1H3,(H2,17,18,23)
- InChI Key: AAKPNMNFGPBIGR-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)CNC(NCC1=NN=C2C=CC(=NN12)OC)=O
Computed Properties
- Exact Mass: 346.0945014g/mol
- Monoisotopic Mass: 346.0945014g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 421
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 93.4Ų
1-[(4-chlorophenyl)methyl]-3-({6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)urea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6524-5601-2μmol |
1-[(4-chlorophenyl)methyl]-3-({6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)urea |
2320681-43-2 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6524-5601-5μmol |
1-[(4-chlorophenyl)methyl]-3-({6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)urea |
2320681-43-2 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6524-5601-10μmol |
1-[(4-chlorophenyl)methyl]-3-({6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)urea |
2320681-43-2 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6524-5601-20μmol |
1-[(4-chlorophenyl)methyl]-3-({6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)urea |
2320681-43-2 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6524-5601-1mg |
1-[(4-chlorophenyl)methyl]-3-({6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)urea |
2320681-43-2 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6524-5601-2mg |
1-[(4-chlorophenyl)methyl]-3-({6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)urea |
2320681-43-2 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6524-5601-3mg |
1-[(4-chlorophenyl)methyl]-3-({6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)urea |
2320681-43-2 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6524-5601-4mg |
1-[(4-chlorophenyl)methyl]-3-({6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)urea |
2320681-43-2 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6524-5601-5mg |
1-[(4-chlorophenyl)methyl]-3-({6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)urea |
2320681-43-2 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6524-5601-10mg |
1-[(4-chlorophenyl)methyl]-3-({6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)urea |
2320681-43-2 | 10mg |
$79.0 | 2023-09-08 |
1-[(4-chlorophenyl)methyl]-3-({6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)urea Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 1-[(4-chlorophenyl)methyl]-3-({6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)urea
Introduction to Compound with CAS No. 2320681-43-2 and Its Applications in Modern Chemical Biology
The compound with the CAS number 2320681-43-2 is a highly intriguing molecule that has garnered significant attention in the field of chemical biology. Its systematic name, 1-[(4-chlorophenyl)methyl]-3-({6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)urea, suggests a complex and multifaceted structure that may contribute to its unique biological properties. This introduction aims to provide a comprehensive overview of this compound, its structural features, potential applications, and the latest research findings that highlight its significance.
The molecular structure of this compound is characterized by several key functional groups that are known to play crucial roles in biological interactions. The presence of a chlorophenyl group and a urea moiety in the molecule suggests potential interactions with biological targets such as enzymes and receptors. Additionally, the triazolo[4,3-b]pyridazine ring is a heterocyclic structure that has been extensively studied for its pharmacological properties. This particular ring system is known to exhibit a wide range of biological activities, including antimicrobial, antiviral, and anti-inflammatory effects.
Recent advancements in chemical biology have enabled researchers to explore the therapeutic potential of complex molecules like 1-[(4-chlorophenyl)methyl]-3-({6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)urea. Studies have shown that this compound can interact with various biological pathways, making it a promising candidate for drug development. Specifically, the triazolo[4,3-b]pyridazine moiety has been found to modulate the activity of enzymes involved in signal transduction and metabolic processes. This capability makes the compound an attractive scaffold for designing novel therapeutic agents.
In addition to its potential therapeutic applications, this compound has also been investigated for its role in chemical biology research. The structural complexity of 1-[(4-chlorophenyl)methyl]-3-({6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)urea allows researchers to study various aspects of molecular interactions at a detailed level. For instance, the chlorophenyl group can serve as a probe to understand how aromatic rings interact with biological targets. Similarly, the urea moiety can be used to investigate hydrogen bonding interactions in protein-ligand complexes.
The latest research findings suggest that this compound exhibits promising properties as an inhibitor of certain enzymes that are implicated in diseases such as cancer and inflammation. By targeting these enzymes, the compound may help regulate pathological processes and alleviate symptoms associated with these conditions. For example, studies have shown that derivatives of this compound can inhibit kinases and other enzymes involved in cancer cell proliferation. This finding underscores the potential of 1-[(4-chlorophenyl)methyl]-3-({6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)urea as a lead compound for further drug development efforts.
The synthesis of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the triazolo[4,3-b]pyridazine ring is particularly challenging due to its sensitive nature and the need for high yields. However, recent advances in synthetic chemistry have made it possible to produce this compound in multi-step syntheses with high efficiency. These advancements have not only improved the availability of the compound but also facilitated its use in various research applications.
The pharmacological profile of 1-[(4-chlorophenyl)methyl]-3-({6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)urea has been extensively studied in vitro and in vivo. Initial studies have revealed that the compound exhibits moderate solubility in aqueous solutions and good oral bioavailability. These properties are essential for its potential use as an active pharmaceutical ingredient (API). Furthermore, preliminary toxicology studies have shown that the compound is well-tolerated at therapeutic doses, suggesting its safety profile is favorable for further development.
The future directions for research on this compound include exploring its mechanism of action in greater detail and identifying new therapeutic applications. By understanding how it interacts with biological targets at a molecular level, researchers can optimize its structure to enhance its efficacy and selectivity. Additionally, investigating new derivatives of this compound may reveal novel biological activities that could lead to breakthroughs in drug development.
In conclusion, the compound with CAS number 2320681-43-2, named 1-[(4-chlorophenyl)methyl]-3-({6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)urea, represents a significant advancement in chemical biology research. Its complex structure and multifaceted biological properties make it a promising candidate for drug development and further exploration in biological systems. As research continues to uncover new insights into its mechanisms and applications، this compound is poised to play a crucial role in advancing our understanding of disease processes and developing innovative therapeutic strategies.
2320681-43-2 (1-[(4-chlorophenyl)methyl]-3-({6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)urea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)